Trichloro(triphenylmethyl)silane
Cat. No. B8474885
M. Wt: 377.8 g/mol
InChI Key: NSZAAWWGROCZLS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06022987
Procedure details
In the same apparatus and procedures as EXAMPLE 2 above, 22.88 ml (256 mmol) of benzene and 0.80 g (6.0 mmol) of aluminum chloride were alkylated with 9.04 g (17.2 mmol) of (trichloromethyl)trichlorosilane under dry nitrogen atmospheric pressure for 1 hr at 50° C. The aluminum chloride catalyst was quenched with POCl3 and then stirred for another 1 hour to complete the deactivation. Freshly distilled hexane(50 ml) was added to the reaction mixture and insoluble solids in hexane were filtered from the organic soultion. After hexane and benzene were distilled, recrystallization from chloroform yielded 1.23 g of (triphenylmethyl)trichlorosilane (mp; 195-7: E, yield; 19%).
Yield
19%
Identifiers
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REACTION_CXSMILES
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[CH:1]1[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[Cl-].[Al+3].[Cl-].[Cl-].Cl[C:12]([Si:15]([Cl:18])([Cl:17])[Cl:16])(Cl)Cl>>[C:1]1([C:12]([Si:15]([Cl:18])([Cl:17])[Cl:16])([C:1]2[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=2)[C:1]2[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=2)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1 |f:1.2.3.4|
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Inputs
Step One
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Name
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Quantity
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22.88 mL
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Type
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reactant
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Smiles
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C1=CC=CC=C1
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Step Two
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Name
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Quantity
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0.8 g
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Type
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reactant
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Smiles
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[Cl-].[Al+3].[Cl-].[Cl-]
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Step Three
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Name
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Quantity
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9.04 g
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Type
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reactant
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Smiles
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ClC(Cl)(Cl)[Si](Cl)(Cl)Cl
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Conditions
Stirring
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Type
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CUSTOM
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Details
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stirred for another 1 hour
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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for 1 hr
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Duration
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1 h
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CUSTOM
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Type
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CUSTOM
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Details
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at 50° C
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CUSTOM
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Type
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CUSTOM
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|
Details
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The aluminum chloride catalyst was quenched with POCl3
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ADDITION
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Type
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ADDITION
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Details
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Freshly distilled hexane(50 ml) was added to the reaction mixture and insoluble solids in hexane
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FILTRATION
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Type
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FILTRATION
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Details
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were filtered from the organic soultion
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DISTILLATION
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Type
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DISTILLATION
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Details
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After hexane and benzene were distilled
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CUSTOM
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Type
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CUSTOM
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Details
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recrystallization from chloroform
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
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Smiles
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C1(=CC=CC=C1)C(C1=CC=CC=C1)(C1=CC=CC=C1)[Si](Cl)(Cl)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.23 g | |
| YIELD: PERCENTYIELD | 19% | |
| YIELD: CALCULATEDPERCENTYIELD | 18.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
